Cas no 1427447-85-5 ((4-Chloro-3-(difluoromethoxy)phenyl)methanol)

• Product Name: (4-Chloro-3-(difluoromethoxy)phenyl)methanol
• CAS No: 1427447-85-5
• MF: C₈H₇ClF₂O₂
• MW: 208.589788675308
• MDL: MFCD23711894
• CID: 5079415
• Update Time: 2026-03-01

(4-Chloro-3-(difluoromethoxy)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-(difluoromethoxy)phenyl)methanol

• MDL： MFCD23711894
• Inchi： 1S/C8H7ClF2O2/c9-6-2-1-5(4-12)3-7(6)13-8(10)11/h1-3,8,12H,4H2
• InChI Key： LKDWHBSLGQRTGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Additional information on (4-Chloro-3-(difluoromethoxy)phenyl)methanol

Introduction to (4-Chloro-3-(difluoromethoxy)phenyl)methanol (CAS No. 1427447-85-5)

(4-Chloro-3-(difluoromethoxy)phenyl)methanol, with the CAS number 1427447-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The presence of both chloro and difluoromethoxy substituents on the aromatic ring imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of (4-Chloro-3-(difluoromethoxy)phenyl)methanol consists of a benzene ring substituted at the 4-position with a chlorine atom and at the 3-position with a difluoromethoxy group. This arrangement creates a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The methanol moiety at the para position further contributes to the compound's solubility and reactivity, facilitating its use in synthetic chemistry and biological assays.

In recent years, there has been a growing interest in exploring the pharmacological properties of arylmethanol derivatives. These compounds have shown promise as intermediates in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Specifically, the combination of chloro and difluoromethoxy groups has been linked to enhanced binding affinity to biological targets, making this class of molecules particularly attractive for drug discovery efforts.

One of the most compelling aspects of (4-Chloro-3-(difluoromethoxy)phenyl)methanol is its potential application in the development of targeted cancer therapies. Preclinical studies have indicated that arylmethanol derivatives can modulate key signaling pathways involved in tumor growth and progression. The structural features of this compound allow it to interact with enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. By inhibiting these kinases, the compound may help to disrupt abnormal cell signaling and induce apoptosis.

Furthermore, the fluorine atoms in the difluoromethoxy group contribute to the metabolic stability of the molecule, reducing its susceptibility to enzymatic degradation. This property is particularly important for drugs that require prolonged half-life to maintain therapeutic efficacy. The chloro substituent also enhances electrophilicity, enabling further functionalization through cross-coupling reactions commonly employed in drug synthesis.

The synthesis of (4-Chloro-3-(difluoromethoxy)phenyl)methanol involves multi-step organic transformations that highlight its synthetic utility. Key steps include halogenation reactions, nucleophilic substitution, and protection-deprotection strategies to achieve the desired regioselectivity. Advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, have been employed to construct complex aryl frameworks efficiently.

Evaluation of (4-Chloro-3-(difluoromethoxy)phenyl)methanol in vitro has revealed interesting pharmacokinetic profiles. Studies using cell culture models have demonstrated its ability to penetrate biological membranes effectively due to its moderate lipophilicity. Additionally, preliminary toxicity assays suggest that the compound exhibits low cytotoxicity at therapeutic concentrations, indicating a favorable safety profile for further development.

The integration of computational chemistry techniques has further advanced the understanding of (4-Chloro-3-(difluoromethoxy)phenyl)methanol's interactions with biological targets. Molecular docking simulations have been performed to predict binding affinities and identify key amino acid residues involved in receptor interactions. These insights have guided medicinal chemists in optimizing lead structures for improved pharmacological activity.

In conclusion, (4-Chloro-3-(difluoromethoxy)phenyl)methanol (CAS No. 1427447-85-5) represents a significant advancement in pharmaceutical research due to its unique structural properties and multifaceted applications. Its role as a versatile intermediate in drug synthesis, coupled with promising preclinical data, positions it as a valuable asset for ongoing medicinal chemistry efforts aimed at developing novel therapeutics.